Cobalt hydroxide (Co(OH)2)
Overview
Description
Cobalt (II) Hydroxide is an inorganic compound that forms a grayish-blue precipitate when cobalt salts react with alkali . It contains cobalt in its +2 oxidation state as an ion and also contains hydroxide ions . As an amphoteric hydroxide, Co(OH)2 has the potential to react as a base as well as an acid . It is present in a solid-state at room temperature .
Synthesis Analysis
The conventional method for synthesizing Cobalt (II) Hydroxide involves the reaction of cobalt salts, usually Cobalt (II) Chloride, with a strong base such as sodium hydroxide . The balanced chemical equation for this reaction is: CoCl2 + 2NaOH → Co(OH)2 + 2NaCl . Phase transformations of metastable α-Co(OH)2 into various other cobalt hydroxides, such as β-Co(OH)2, γ-CoOOH, and β-CoOOH, were selectively performed through a variation in the chemical environment .Molecular Structure Analysis
Cobalt (II) ions are octahedrally surrounded by hydroxide ions . This configuration results in a layered structure, where each cobalt ion is bonded to four other cobalt ions, resulting in the formation of a two-dimensional metal-organic framework .Chemical Reactions Analysis
Cobalt (II) Hydroxide is amphoteric, dissolving in alkalis to form blue solutions of the [Co(OH)4]2- ions . In the presence of alkali, suspensions of Co(OH) are oxidized by air to the brown CoO(OH), this oxidation being brought about rapidly by oxidants such as hypochlorite, bromine water, or hydrogen peroxide .Physical And Chemical Properties Analysis
Cobalt (II) Hydroxide is a solid at room temperature and possesses a high melting point . It is insoluble in water, which signifies its distinctive characteristic over many other hydroxides . It is soluble in acids and ammonia but insoluble in dilute alkalis .Mechanism of Action
Safety and Hazards
Future Directions
Cobalt (II) Hydroxide finds its application as a drying agent in paints and varnishes. It acts as a desiccant, promoting faster drying of these materials . Moreover, it is used in the preparation of other cobalt compounds, which find use in a multitude of sectors including manufacturing, pharmaceuticals, and catalysis . It is also a critical component in the battery industry, specifically in the manufacturing of rechargeable batteries, such as the lithium-ion battery .
properties
IUPAC Name |
cobalt(2+);dihydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Co.2H2O/h;2*1H2/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASKVAEGIVYSGNY-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[OH-].[Co+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoH2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
92.948 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cobalt hydroxide | |
CAS RN |
21041-93-0, 12672-51-4 |
Source
|
| Record name | Cobalt dihydroxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21041-93-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cobalt hydroxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012672514 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cobalt hydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.499 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | COBALTOUS HYDROXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/51B9AYG60K | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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